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Compound of Interest

Compound Name: Nor-NOHA Dihydrochloride

Cat. No.: B15623014

Nor-NOHA Dihydrochloride: A Technical Guide
for Researchers

For researchers, scientists, and drug development professionals, this document provides an in-
depth guide to the chemical and physical properties, mechanism of action, and key
experimental protocols for Nor-NOHA Dihydrochloride.

Nor-NOHA (Nw-Hydroxy-nor-L-arginine) Dihydrochloride is a potent and selective inhibitor of
the arginase enzyme.[1][2] It is a critical tool for investigating the physiological and
pathophysiological roles of arginase and its interplay with nitric oxide (NO) signaling. This guide
summarizes its core properties and provides detailed methodologies for its application in
research settings.

Chemical and Physical Properties

Nor-NOHA Dihydrochloride is the hydrochloride salt of Nw-Hydroxy-nor-L-arginine. Its
chemical and physical characteristics are summarized below.

Table 1: Chemical Properties of Nor-NOHA
Dihydrochloride
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Property Value Source
(2S)-2-amino-4-[[amino-
hydroxyamino)methylidene]a

IUPAC Name (hydroxy ) Y ] (3]

mino]butanoic

acid;dihydrochloride

Molecular Formula CsH14Cl2N4Os3 [3]
Molecular Weight 249.09 g/mol [3]
CAS Number 291758-32-2 [1][3]

Canonical SMILES
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[3]
LINK--N.CL.CI
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Table 2: Physical Properties of Nor-NOHA

Dihydrochloride
Property Value Source
Appearance Solid powder [3]
Soluble in water (250 mg/mL
Solubility with sonication), DMSO, and [2][4]
PBS (pH 7.2)
Store powder at -20°C for up
to 3 years. In solvent, store at
Storage
-80°C for up to 6 months or
-20°C for up to 1 month.[1][3]
Stable at ambient temperature
Stability for a few weeks during

ordinary shipping.[3]

Mechanism of Action
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Nor-NOHA is a selective and reversible inhibitor of both arginase | and arginase Il isoforms.[5]
Arginase is a key enzyme in the urea cycle, where it catalyzes the hydrolysis of L-arginine to L-
ornithine and urea.[6][7] By inhibiting arginase, Nor-NOHA increases the bioavailability of L-
arginine for other metabolic pathways, most notably the nitric oxide synthase (NOS) pathway.

[3]L8]

Nitric oxide synthases (nNOS, INOS, and eNOS) also utilize L-arginine as a substrate to
produce nitric oxide (NO) and L-citrulline.[9][10] NO is a critical signaling molecule involved in
various physiological processes, including vasodilation, neurotransmission, and immune
responses.[9] Therefore, by shunting L-arginine towards the NOS pathway, Nor-NOHA can
enhance the production of NO.[3]

Interestingly, while Nor-NOHA is a potent arginase inhibitor, it is not a substrate or inhibitor for
NOS isoforms.[8] This selectivity makes it a valuable tool for specifically studying the effects of
arginase inhibition.

The downstream effects of Nor-NOHA are multifaceted. Increased NO production can lead to
vasodilation and has been investigated for its cardioprotective effects.[3] Furthermore, Nor-
NOHA has been shown to induce apoptosis in certain cancer cells, particularly under hypoxic
conditions.[1][6][11] This effect is linked to the altered cellular metabolism resulting from
arginase inhibition, though some studies suggest it may also involve off-target effects
independent of arginase 2.[6][11] In some cancer cell lines, Nor-NOHA-induced apoptosis is
associated with increased expression of p53 and E-cadherin, and decreased expression of
matrix metalloproteinase-2 (MMP-2), leading to reduced cell invasion and migration.[12]
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Mechanism of action of Nor-NOHA Dihydrochloride.

Experimental Protocols

Detailed methodologies for key experiments involving Nor-NOHA Dihydrochloride are
provided below. These protocols are based on established methods and can be adapted for

specific research needs.

Arginase Activity Assay

This protocol describes a colorimetric method to measure arginase activity in cell lysates,

adapted from published studies.[3][13]
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Cell Lysis Cell Treatment
(e.g., Triton X-100 based buffer) (e.g., 0.1-1 mM Nor-NOHA, 24-72 h)
+ + Collect Cell Culture Supernatant Prepare Nitrite Standards
Arginase Activation Harvest Cells
(10 mM MnClI2, 56°C, 10 min) (Including supernatant)
+ + Add Griess Reagent to Samples and Standards
Substrate Addition Wash Cells
(0.5 M L-arginine) (1X PBS) +
Incubation Resuspend in Binding Buffer ) Incubate
(37°C, 15-60 min) (1x1076 cells/mL) (10-15 min, room temperature, dark)

v

Add Annexin V-FITC and PI

Stop Reaction

(Acidic solution)

Read Absorbance

+ (540 nm)
Color Development Incubate
(Add o-ISPF, 100°C, 45 min) (15 min, room temperature, dark)

Calculate Nitrite Concentration

Read Absorbance
(540 nm)

Analyze by Flow Cytometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2013.00278/full
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2013.00278/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181325/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6181325/
https://www.researchgate.net/figure/Effects-of-No-hydroxy-nor-l-arginine-Nor-NOHA-on-arginase-activity-in-intact_fig2_303097445
https://pubmed.ncbi.nlm.nih.gov/10637120/
https://pubmed.ncbi.nlm.nih.gov/10637120/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3345541/
https://pubmed.ncbi.nlm.nih.gov/23859953/
https://pubmed.ncbi.nlm.nih.gov/23859953/
https://pubmed.ncbi.nlm.nih.gov/30307989/
https://pubmed.ncbi.nlm.nih.gov/30307989/
https://pubmed.ncbi.nlm.nih.gov/30307989/
https://pubmed.ncbi.nlm.nih.gov/28395717/
https://pubmed.ncbi.nlm.nih.gov/28395717/
https://www.assaygenie.com/content/BN%20Technical%20Manuals/BN00968.pdf
https://www.benchchem.com/product/b15623014#chemical-and-physical-properties-of-nor-noha-dihydrochloride
https://www.benchchem.com/product/b15623014#chemical-and-physical-properties-of-nor-noha-dihydrochloride
https://www.benchchem.com/product/b15623014#chemical-and-physical-properties-of-nor-noha-dihydrochloride
https://www.benchchem.com/product/b15623014#chemical-and-physical-properties-of-nor-noha-dihydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15623014?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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